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Compound of Interest

Compound Name: 5-Bromo-2-furaldehyde

Cat. No.: B032451 Get Quote

An In-depth Technical Guide to 5-Bromo-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 5-Bromo-2-furaldehyde (CAS No: 1899-24-7), a key

intermediate in organic synthesis.

Core Chemical Properties
5-Bromo-2-furaldehyde, also known as 5-Bromofurfural, is a halogenated furan derivative.[1]

It typically appears as a white to light yellow or light orange powder or crystal.[2] Under normal

conditions, it is stable but incompatible with strong oxidizing agents.[3][4][5]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 5-Bromo-2-
furaldehyde.
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Property Value Source(s)

Molecular Formula C₅H₃BrO₂ [1][3][6]

Molecular Weight 174.98 g/mol [1][6]

Melting Point 80-85 °C [3][4][5][6]

Boiling Point 112 °C at 16 mmHg [2][5][6]

222.9 ± 20.0 °C at 760 mmHg [4]

Density 1.7 ± 0.1 g/cm³ [4]

1.748 g/cm³ [3]

Flash Point 88.6 ± 21.8 °C [4]

Vapor Pressure 0.1 mmHg at 25 °C [4]

Storage Temperature 2-8°C [2][7]

Purity >97% [2]

Chemical Structure
The structure of 5-Bromo-2-furaldehyde consists of a furan ring substituted with a bromine

atom at the 5-position and an aldehyde group at the 2-position.

Canonical SMILES:C1=C(OC(=C1)Br)C=O[3]

InChI:1S/C5H3BrO2/c6-5-2-1-4(3-7)8-5/h1-3H

InChI Key:WJTFHWXMITZNHS-UHFFFAOYSA-N[3]
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Chemical Structure of 5-Bromo-2-furaldehyde
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Preparation of Brominating Agent

Bromination Reaction

Purification

N-methylimidazole +
1-bromobutane

Stir at 140°C for 1.5h

Wash with Ethyl Acetate
& Vacuum Dry

[bmim]Br

[bmim]Br

Add Bromine (Br2)
Stir for 2h at RT

[bmim]Br3

Add 2-Furfural Dropwise

Stir at 40°C for 2.5h

Reaction Mixture

Reaction Mixture

Extract with
Petroleum Ether

Wash with Water,
Dry & Concentrate

Distillation &
Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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